Cas no 1856516-37-4 (6-(Diallylamino)pyrimidine-4-carboxylic acid)

• Product Name: 6-(Diallylamino)pyrimidine-4-carboxylic acid
• CAS No: 1856516-37-4
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 5720089
• PubChem ID: 121206187
• Update Time: 2025-07-26

6-(Diallylamino)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• F1967-5351
• AKOS026715351
• 6-(diallylamino)pyrimidine-4-carboxylic acid
• 6-[bis(prop-2-enyl)amino]pyrimidine-4-carboxylic acid
• 1856516-37-4
• 4-Pyrimidinecarboxylic acid, 6-(di-2-propen-1-ylamino)-
• 6-(Diallylamino)pyrimidine-4-carboxylic acid

• Inchi： 1S/C11H13N3O2/c1-3-5-14(6-4-2)10-7-9(11(15)16)12-8-13-10/h3-4,7-8H,1-2,5-6H2,(H,15,16)
• InChI Key： QJJNCVZXERBWRP-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=NC=N1)N(CC=C)CC=C)=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 411.2±45.0 °C(Predicted)
• pka: 1.48±0.10(Predicted)

Additional information on 6-(Diallylamino)pyrimidine-4-carboxylic acid

Comprehensive Overview of 6-(Diallylamino)pyrimidine-4-carboxylic acid (CAS No. 1856516-37-4): Properties, Applications, and Innovations

6-(Diallylamino)pyrimidine-4-carboxylic acid (CAS No. 1856516-37-4) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. This compound, characterized by its diallylamino and carboxylic acid functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₂H₁₅N₃O₂, and precise molecular weight (233.27 g/mol) make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 6-(Diallylamino)pyrimidine-4-carboxylic acid has surged, driven by their role in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in targeted cancer therapies. The compound's allyl groups offer opportunities for further functionalization through click chemistry, aligning with the growing trend of green chemistry and sustainable synthesis methods.

The physicochemical properties of CAS No. 1856516-37-4 include moderate solubility in polar organic solvents (e.g., DMSO, methanol) and limited water solubility, which influences its formulation strategies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed for purity assessment (>98% by HPLC), a key concern for industries adhering to Good Manufacturing Practices (GMP). Stability studies indicate that the compound remains intact under inert atmospheres but may degrade under prolonged UV exposure, necessitating amber glass packaging.

From an SEO perspective, users frequently search for "pyrimidine carboxylic acid derivatives," "diallylamino compound synthesis," and "CAS 1856516-37-4 suppliers," reflecting commercial and academic interest. Innovations in flow chemistry and microwave-assisted synthesis have reduced production costs, making this compound more accessible for high-throughput screening platforms. Additionally, its compatibility with peptide coupling reagents like HATU/DIC expands its utility in bioconjugation applications.

Environmental and regulatory considerations are paramount, with REACH compliance and OECD guidelines ensuring safe handling. Unlike hazardous analogs, this compound exhibits low ecotoxicity, aligning with the EPA's Safer Choice initiative. Future research directions may explore its metal-organic framework (MOF) integration for catalytic applications or as a ligand in asymmetric synthesis, addressing the demand for chiral auxiliaries in enantioselective reactions.

In summary, 6-(Diallylamino)pyrimidine-4-carboxylic acid (CAS No. 1856516-37-4) exemplifies the convergence of medicinal chemistry and process optimization. Its adaptability to AI-driven drug design workflows and compatibility with continuous manufacturing systems position it as a compound of enduring relevance in life sciences and beyond.